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Compound of Interest

1-(1-Hydroxy-cyclopentyl)-
Compound Name:
ethanone

Cat. No.: B100326

Application Notes and Protocols for 1-(1-
Hydroxy-cyclopentyl)-ethanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-(1-
Hydroxy-cyclopentyl)-ethanone (CAS No. 17160-89-3). Adherence to these guidelines is
crucial to ensure personnel safety and maintain the integrity of the compound for research and
development purposes.

Safety and Hazard Information

1-(1-Hydroxy-cyclopentyl)-ethanone is a flammable liquid and vapor that can cause skin and
serious eye irritation. All handling should be conducted in a well-ventilated area, and
appropriate personal protective equipment (PPE) must be worn.

GHS Hazard Statements

e H226: Flammable liquid and vapour.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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e H302: Harmful if swallowed.[1]

Precautionary Statements

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P233: Keep container tightly closed.

e P240: Ground and bond container and receiving equipment.

e P241: Use explosion-proof electrical/ ventilating/ lighting equipment.

e P242: Use non-sparking tools.

e P243: Take action to prevent static discharges.

e P264: Wash skin thoroughly after handling.[2]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2]

Physicochemical and Safety Data

A summary of the key quantitative data for 1-(1-Hydroxy-cyclopentyl)-ethanone is presented
in the table below.
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Property Value Reference
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1]

CAS Number 17160-89-3 [11[3]
Boiling Point 130 - 131 °C (266 - 268 °F)

Melting Point 72-73 °C [1][4]
Density 0.951 g/cm3 at 25 °C (77 °F)

pKa 13.28 + 0.20 (Predicted) [1]

Log Pow (Octanol/Water
N o 0.7 at 25 °C (77 °F)
Partition Coefficient)

Experimental Protocols

The following protocols provide a step-by-step guide for the safe handling of 1-(1-Hydroxy-

cyclopentyl)-ethanone in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling the compound, ensure the following PPE is worn:

Flame retardant antistatic protective clothing.

Chemical-resistant gloves (e.qg., nitrile rubber).

Tightly fitting safety goggles or a face shield.[2]

Laboratory coat.

Handling Protocol

e Preparation:
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o Ensure a chemical fume hood is operational and the work area is clean and free of ignition

sources.

o Have an appropriate fire extinguisher (dry chemical, carbon dioxide, or alcohol-resistant
foam) readily available.[2]

o Assemble all necessary equipment (e.g., glassware, spatulas, stir plates) and ensure they
are clean, dry, and free of contaminants. Use non-sparking tools.[3][5]

» Dispensing and Weighing:

[¢]

Ground and bond all containers and receiving equipment to prevent static discharge.

[e]

Carefully open the container in the fume hood.

o

Use a clean, non-sparking spatula to transfer the desired amount of the compound to a
tared weigh boat or directly into the reaction vessel.

o

Avoid creating dust or aerosols.[3][5]

[¢]

Close the container tightly immediately after use.
 Dissolution:

o Add the solvent to the vessel containing the compound slowly and with stirring to avoid
splashing.

o If heating is required, use a controlled heating mantle or water bath with spark-proof
controls. Avoid open flames.

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2]
o Clean all equipment and the work area.

o Dispose of any contaminated materials (e.g., weigh boats, gloves) in a designated
hazardous waste container.
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Storage Protocol

» Store 1-(1-Hydroxy-cyclopentyl)-ethanone in a tightly closed container.
e The storage area should be a dry, cool, and well-ventilated place.[2]
o Keep away from heat, sparks, open flames, and other ignition sources.

» Store separately from incompatible materials. Although specific incompatibilities are not
detailed, it is good practice to store it away from strong oxidizing agents, acids, and bases.

Emergency Procedures

« In case of skin contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water.[2]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[2]

« If inhaled: Move the person to fresh air.

 If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[2]

 In case of a spill: Evacuate the area. Remove all sources of ignition.[5] Contain the spill
using absorbent, non-combustible material. Collect the material in a suitable, closed
container for disposal.[5]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and emergency procedures.
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Safe Handling and Storage Workflow
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Emergency Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 1-(1-Hydroxy-
cyclopentyl)-ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100326#safe-handling-and-storage-procedures-for-1-
1-hydroxy-cyclopentyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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